Cas no 1314724-68-9 (2-(2,6-Dimethylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2,6-Dimethylphenyl)-2-methylpropanoic acid
• CAS No: 1314724-68-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5565259
• PubChem ID: 82281535
• Update Time: 2023-07-11

2-(2,6-Dimethylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1852787
• 1314724-68-9
• 2-(2,6-dimethylphenyl)-2-methylpropanoic acid
• 2-(2,6-Dimethylphenyl)-2-methylpropanoic acid

• Inchi： 1S/C12H16O2/c1-8-6-5-7-9(2)10(8)12(3,4)11(13)14/h5-7H,1-4H3,(H,13,14)
• InChI Key： OBSUBCLIICMKDC-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų